Cas no 54374-88-8 (Benzenemethanaminium,N,N-dimethyl-N-nonyl-)

• Product Name: Benzenemethanaminium,N,N-dimethyl-N-nonyl-
• CAS No: 54374-88-8
• MF: C₁₈H₃₂N
• MW: 262.453385353088
• CID: 367688
• PubChem ID: 171340
• Update Time: 2025-04-19

Benzenemethanaminium,N,N-dimethyl-N-nonyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N-dimethyl-N-nonyl-
• benzyl-dimethyl-nonylazanium
• nonyl dimethylbenzylammonium
• NS00095756
• CHEMBL3276714
• ADB-9
• DTXSID80202747
• Benzenemethanaminium, N,N-dimethyl-N-nonyl-
• 54374-88-8
• SCHEMBL10810481

• Inchi： 1S/C18H32N/c1-4-5-6-7-8-9-13-16-19(2,3)17-18-14-11-10-12-15-18/h10-12,14-15H,4-9,13,16-17H2,1-3H3/q+1
• InChI Key： VRYRQBMYZJZRAE-UHFFFAOYSA-N
• SMILES： [N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 262.25366
• Monoisotopic Mass: 262.253475025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0